Cas no 36640-56-9 (1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl-
• CAS No: 36640-56-9
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 323164
• PubChem ID: 882911
• Update Time: 2025-10-28

1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl-
• 3-(4-METHOXYPHENYL)-1-PHENYL-1H-PYRAZOL-4-YL]METHANOL
• [3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methanol
• [3-(4-methoxy-phenyl)-1-phenyl-1H-pyrazol-4-yl]-methanol
• 4-hydroxymethyl-1-phenyl-3-(p-methoxyphenyl)-pyrazol
• 4-Hydroxymethyl-1-phenyl-3-p-anisylpyrazol
• AC1LH7DW
• AC1Q4ADV
• AC1Q588D
• Ambcb6538337
• SMR000141697
• HMS2275K03
• 36640-56-9
• SR-01000236763
• CHEMBL1477793
• [3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methanol
• (3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methanol
• [3-(4-methoxyphenyl)-1-phenyl-4-pyrazolyl]methanol
• MLS000534260
• EN300-09836
• DTXSID80358253
• cid_882911
• SCHEMBL11244031
• BDBM68732
• CS-0221707
• BRD-K26473468-001-07-4
• SR-01000236763-1
• AKOS000123037
• [3-(4-methoxyphenyl)-1-phenyl-pyrazol-4-yl]methanol
• Z56812500
• G34597

• MDL： MFCD02714786
• Inchi： 1S/C17H16N2O2/c1-21-16-9-7-13(8-10-16)17-14(12-20)11-19(18-17)15-5-3-2-4-6-15/h2-11,20H,12H2,1H3
• InChI Key： HRAFYYRYVAHBEW-UHFFFAOYSA-N
• SMILES： OCC1=CN(C2C=CC=CC=2)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 280.12128
• Monoisotopic Mass: 280.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 489.6°Cat760mmHg
• Flash Point: 249.9°C
• Refractive Index: 1.604
• PSA: 47.28
• LogP: 3.04020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl-

Comprehensive Overview of 1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl- (CAS No. 36640-56-9): Properties, Applications, and Industry Insights

The compound 1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl- (CAS No. 36640-56-9) is a specialized organic molecule with a unique structural framework. Its pyrazole core, combined with methanol and methoxyphenyl substituents, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its chemical properties, synthesis pathways, and emerging applications, addressing common queries such as "What is the role of pyrazole derivatives in drug discovery?" and "How does 36640-56-9 contribute to material science?"

Chemically, 1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl- exhibits a molecular weight of 280.32 g/mol and a distinct aromatic profile due to its phenyl and methoxyphenyl groups. Its solubility in polar solvents like DMSO and ethanol enhances its utility in laboratory settings. Researchers often explore its hydrogen-bonding capabilities, which are critical for designing bioactive molecules. Recent studies highlight its potential as a scaffold for kinase inhibitors, aligning with trends in targeted cancer therapies.

In the context of green chemistry, the synthesis of 36640-56-9 has garnered attention. Optimized routes using catalytic methods reduce waste and improve yields, addressing the demand for sustainable synthesis. A frequently searched question—"Can 1H-Pyrazole-4-methanol derivatives be synthesized via microwave-assisted reactions?"—reflects this shift toward eco-friendly protocols. The compound’s thermal stability (up to 200°C) further supports its use in high-temperature applications.

Beyond pharmaceuticals, 1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl- finds niche roles in material science. Its π-conjugated system enables applications in organic electronics, such as OLEDs and sensors. Industry reports link its derivatives to advancements in flexible displays, a hot topic in tech forums. Additionally, its fluorescence properties are explored for bioimaging, answering queries like "How do pyrazole-based compounds enhance imaging contrast?"

Regulatory and safety profiles of CAS No. 36640-56-9 adhere to global standards like REACH and FDA guidelines. While not classified as hazardous, proper PPE (e.g., gloves, goggles) is recommended during handling. This aligns with searches for "safety data sheets for pyrazole methanol derivatives." Storage under anhydrous conditions ensures stability, a key consideration for industrial-scale use.

In summary, 1H-Pyrazole-4-methanol,3-(4-methoxyphenyl)-1-phenyl- bridges multiple scientific domains. Its versatility in drug design, green synthesis, and advanced materials positions it as a compound of enduring relevance. As AI-driven research accelerates, expect further breakthroughs leveraging its molecular diversity—answering tomorrow’s questions today.